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Compound of Interest

Compound Name:
3,6,19-Trihydroxy-23-oxo-12-

ursen-28-oic acid

Cat. No.: B13399040 Get Quote

An In-Depth Technical Guide on 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid

Introduction
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid is a naturally occurring pentacyclic

triterpenoid of the ursane type.[1][2][3] First identified and isolated from the vines of Uncaria

rhynchophylla, a plant with a long history of use in traditional medicine, this compound has

garnered interest within the scientific community.[1][3] Its complex chemical structure, featuring

multiple hydroxyl groups and a ketone function, suggests a potential for diverse biological

activities. This technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals, providing detailed information on its physicochemical

properties, experimental protocols for its isolation, and an overview of its potential biological

activities and associated signaling pathways. While specific biological data for this exact

compound is limited in publicly accessible literature, this guide draws upon data from closely

related triterpenoids isolated from the same plant source to provide a foundational

understanding for future research.

Physicochemical Properties
The fundamental physicochemical properties of 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic
acid are summarized in the table below. This information is critical for its handling, formulation,

and analytical characterization.
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Property Value Source

Chemical Formula C₃₀H₄₆O₆ [1]

Molecular Weight 502.7 g/mol [1]

CAS Number 131984-82-2 [4][5][6]

Appearance White crystalline powder [2]

Purity >98% (Commercially available) [5]

Solubility

Slightly soluble in water,

soluble in organic solvents

such as methanol and ethanol.

[2]

[2]

Experimental Protocols
While a specific, detailed protocol for the isolation of 3,6,19-Trihydroxy-23-oxo-12-ursen-28-
oic acid is not readily available in primary literature, a robust methodology for the extraction

and purification of structurally similar triterpenoids from Uncaria rhynchophylla has been

published. The following protocol is adapted from a study on the isolation of 3β,6β,19α-

trihydroxyurs-12-en-28-oic acid and can be considered a valid starting point for the isolation of

the target compound.

Extraction and Isolation Workflow
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Dried, powdered Uncaria rhynchophylla vines

Maceration with 70% aqueous ethanol

Filtration and concentration under reduced pressure

Liquid-liquid partition between ethyl acetate and water

Ethyl Acetate Fraction

Silica Gel Column Chromatography

Gradient elution with a solvent system (e.g., chloroform-methanol)

Collection of fractions

Further purification by preparative HPLC

3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid

Click to download full resolution via product page

A generalized workflow for the isolation of triterpenoids from Uncaria rhynchophylla.
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Detailed Methodology
Plant Material Preparation: The vines of Uncaria rhynchophylla are collected, dried, and

ground into a fine powder.

Extraction: The powdered plant material is subjected to exhaustive extraction with 70%

aqueous ethanol at room temperature. The mixture is periodically agitated to ensure efficient

extraction.

Filtration and Concentration: The ethanolic extract is filtered to remove solid plant debris.

The filtrate is then concentrated under reduced pressure using a rotary evaporator to yield a

crude extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with ethyl acetate. The ethyl acetate fraction, which is expected to contain the triterpenoids,

is collected and concentrated.

Chromatographic Separation: The ethyl acetate fraction is subjected to column

chromatography on a silica gel stationary phase.

Gradient Elution: The column is eluted with a gradient of increasing polarity, typically a

mixture of chloroform and methanol. Fractions are collected at regular intervals.

Fraction Analysis: The collected fractions are monitored by thin-layer chromatography (TLC)

to identify those containing compounds with similar retention factors.

Final Purification: Fractions containing the target compound are pooled and subjected to

further purification using preparative high-performance liquid chromatography (HPLC) to

yield the pure 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid.

Structure Elucidation: The structure of the isolated compound is confirmed using

spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Activity and Signaling Pathways
While specific biological studies on 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid are not

extensively reported, the known activities of closely related ursane-type triterpenoids from
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Uncaria rhynchophylla and other plant sources provide strong indications of its potential

therapeutic value.

Protein Tyrosine Phosphatase 1B (PTP1B) Inhibition
A structurally similar compound, 3β,6β,19α-trihydroxyurs-12-en-28-oic acid, isolated from

Uncaria rhynchophylla, has demonstrated inhibitory activity against Protein Tyrosine

Phosphatase 1B (PTP1B). PTP1B is a key negative regulator of the insulin and leptin signaling

pathways. Its inhibition is a validated therapeutic target for type 2 diabetes and obesity.

The signaling pathway of PTP1B inhibition is as follows:

Insulin Insulin Receptor
Binds

Phosphorylated
Insulin Receptor

Autophosphorylation

IRS ProteinsPhosphorylates Phosphorylated
IRS Proteins PI3K-Akt PathwayActivates GLUT4 Translocation Glucose Uptake

PTP1B
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3,6,19-Trihydroxy-23-oxo
-12-ursen-28-oic acid

Inhibits
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The inhibitory effect of ursane-type triterpenoids on the PTP1B signaling pathway.

By inhibiting PTP1B, 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid could potentially

enhance insulin sensitivity and improve glucose metabolism, making it a candidate for further

investigation in the context of metabolic diseases.

Anticancer and Anti-inflammatory Potential
Ursane-type triterpenoids are widely reported to possess anticancer and anti-inflammatory

properties.[2] These activities are often attributed to their ability to modulate various signaling

pathways involved in cell proliferation, apoptosis, and inflammation. While specific studies on

the "23-oxo" compound are needed, it is plausible that it shares these general characteristics

with other members of its chemical class.

Quantitative Data Summary
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The following table summarizes the quantitative biological activity data for the closely related

compound, 3β,6β,19α-trihydroxyurs-12-en-28-oic acid, against PTP1B. This data provides a

benchmark for the potential potency of 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid.

Compound Target Assay IC₅₀ (µM) Kᵢ (µM)
Inhibition
Type

3β,6β,19α-

trihydroxyurs-

12-en-28-oic

acid

PTP1B
Enzyme

Inhibition
48.2 15.6 Mixed-type

Conclusion
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid represents an intriguing natural product with

a chemical scaffold known to be associated with significant biological activities. While direct

experimental data for this specific molecule is sparse, the information available for closely

related ursane-type triterpenoids from Uncaria rhynchophylla provides a strong rationale for its

further investigation. The detailed experimental protocols and the overview of potential

signaling pathway interactions presented in this guide offer a solid foundation for researchers to

explore the therapeutic potential of this compound in areas such as metabolic disorders and

oncology. Future studies should focus on the definitive isolation and characterization of 3,6,19-
Trihydroxy-23-oxo-12-ursen-28-oic acid, followed by comprehensive in vitro and in vivo

evaluations to elucidate its specific biological functions and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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